Cas no 4128-37-4 (1,3-Diisopropylurea)

1,3-Diisopropylurea is a urea derivative characterized by its two isopropyl substituents on the nitrogen atoms. This compound is commonly employed as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its sterically hindered structure enhances selectivity in reactions, making it useful for protecting group strategies or as a ligand in coordination chemistry. The isopropyl groups contribute to improved solubility in organic solvents, facilitating its use in homogeneous reaction conditions. Additionally, its stability under a range of conditions allows for versatile applications in multi-step synthetic processes. The compound is typically handled under standard laboratory precautions due to its moderate reactivity.
1,3-Diisopropylurea structure
1,3-Diisopropylurea structure
Product Name:1,3-Diisopropylurea
CAS No:4128-37-4
MF:C7H16N2O
MW:144.214741706848
MDL:MFCD00276304
CID:94275
PubChem ID:20084
Update Time:2025-06-07

1,3-Diisopropylurea Chemical and Physical Properties

Names and Identifiers

    • 1,3-di(propan-2-yl)urea
    • 1,3-Diisopropylurea
    • N,N'-Diisopropylurea
    • 1,3-bis(propan-2-yl)urea
    • 1,3-diisopropyl-urea
    • AC1L2FIB
    • diisopropyl urea
    • diisopropylcarbodiimide
    • Diptocarpamidine
    • N,N'-di-i-propylurea
    • N,N'-diisopropyl-urea
    • Urea, N,N'-bis(1-methylethyl)-
    • Urea,3-diisopropyl-
    • N,N'-Bis(1-methylethyl)urea
    • NSC 112719
    • EINECS 223-940-5
    • UNII-KT3MU4Y10Z
    • DTXCID4024486
    • 1,3-Dipropan-2-ylurea
    • N,N'-Bis(isopropyl)urea
    • Tox21_301975
    • Z94792417
    • (CH3)2-CH-NH-C(O)-NH-CH-(CH3)2
    • Urea,N'-bis(1-methylethyl)-
    • KT3MU4Y10Z
    • Diquafosol Impurity-DIU
    • NCGC00255709-01
    • GEO-03835
    • HMS1788L04
    • EN300-52576
    • CAS-4128-37-4
    • NSC112719
    • Urea, 1,3-diisopropyl-
    • CHEMBL3186988
    • AS-75893
    • NSC-112719
    • FT-0667207
    • NS00002812
    • D93441
    • SCHEMBL20944295
    • CS-0153995
    • MFCD00276304
    • Q27282426
    • AKOS000266567
    • DTXSID6044486
    • SY083966
    • SCHEMBL745482
    • 4128-37-4
    • N,N'-di-isopropylurea
    • Bosutinib Impurity 24
    • ALBB-019541
    • MDL： MFCD00276304
    • Inchi： 1S/C7H16N2O/c1-5(2)8-7(10)9-6(3)4/h5-6H,1-4H3,(H2,8,9,10)
    • InChI Key： BGRWYRAHAFMIBJ-UHFFFAOYSA-N
    • SMILES： O=C(NC(C)C)NC(C)C

Computed Properties

  • Exact Mass: 144.12638
  • Monoisotopic Mass: 144.126263
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 98.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1
  • XLogP3: 1

Experimental Properties

  • Density: 0.903
  • Melting Point: 185-190 ºC
  • Boiling Point: 265 ºC
  • Flash Point: 113 ºC
  • Refractive Index: 1.434
  • PSA: 41.13
  • LogP: 1.88420

1,3-Diisopropylurea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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1,3-Diisopropylurea Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:4128-37-4)1,3-diisopropylurea(BosutinibImpurity)
Order Number:LE18109
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:17
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Tiancheng Chemical (Jiangsu) Co., Ltd
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LE18109
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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